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Get Quote

Executive Summary
This guide provides a technical validation of

-tetramethylmalonamide (TMMA) and its lipophilic derivatives (specifically DMDOHEMA and
DMDBTDMA) as extractants for trivalent actinides (Am, Cm) and lanthanides.

While TMMA serves as the fundamental structural model for understanding coordination

chemistry, industrial validation focuses on its lipophilic analogs used in the DIAMEX (DIAMide

EXtraction) process. These compounds are validated here against industry standards TBP

(PUREX) and CMPO (TRUEX). The primary advantage of Malonamides is their adherence to

the CHON principle (Carbon, Hydrogen, Oxygen, Nitrogen), rendering them completely

incinerable and eliminating the secondary solid waste streams associated with phosphorus-

bearing extractants like TBP and CMPO.

Part 1: The Chemical Rationale & Mechanism
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Structural Advantage: The CHON Principle
Unlike Tributyl phosphate (TBP) or CMPO, malonamides do not contain phosphorus or sulfur.

Upon degradation or incineration, they yield only gases (

,

,

), significantly reducing the volume of secondary radioactive waste.

Coordination Mechanism
Malonamides extract actinides via a solvation mechanism from high-acidity nitric acid solutions.

The bidentate ligand coordinates to the metal ion through the oxygen atoms of the two amide

groups.

General Extraction Equation:

Where

is the Malonamide ligand (typically

or

depending on diluent).

Structural Variants
TMMA (

-tetramethylmalonamide): The core structural model. Used for crystallographic studies to
validate binding modes (cis/trans conformation) but lacks sufficient lipophilicity for industrial
solvent extraction in aliphatic diluents.

DMDOHEMA / DMDBTDMA: Lipophilic derivatives with long alkyl chains. These are the

functional agents used in the DIAMEX process to ensure the complex remains in the organic

phase.
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Figure 1: Mechanism of bidentate coordination and phase transfer for Malonamide extraction.

Part 2: Comparative Performance Analysis
The following data synthesizes experimental validation comparing Malonamides (DMDOHEMA)

against TBP and CMPO.

Distribution Ratios ( )
The distribution ratio is the primary metric of efficiency:

.
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Parameter TBP (PUREX) CMPO (TRUEX)
Malonamide
(DIAMEX)

Active Group Phosphoryl (P=O)
Carbamoyl-phosphine

oxide
Diamide (C=O)

Am(III) Extraction
Very Poor (

)

Excellent (

)

Good (

at high

)

Acidity Dependency Low acidity favored High acidity favored

Strictly High Acidity

(>3M

)

Selectivity (Am/Ln) Low Low (Co-extraction) Low (Co-extraction)

Waste Class
P-bearing (Solid

waste)

P-bearing (Solid

waste)
CHON (Incinerable)

Third Phase Risk Low
High (Requires TBP

modifier)

Moderate (Requires

long alkyl chains)

Critical Insight: Acidity Dependence
Malonamides function effectively only at high nitric acid concentrations (3M - 5M). At low acidity

(< 1M), the distribution ratio drops precipitously (

), allowing for easy stripping (back-extraction) using dilute acid. This is a distinct operational
advantage over CMPO, which often requires complexing agents (like oxalates) to strip the
actinides.

Part 3: Experimental Validation Protocol
Objective: Validate the extraction efficiency (

) of a Malonamide solvent system. Safety: Work must be performed in a glovebox or
radiological fume hood suitable for Alpha emitters.
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Extractant: 0.5 M DMDOHEMA (Note: TMMA is used only if studying aqueous-phase

complexation; for biphasic extraction, use DMDOHEMA).

Diluent: n-Dodecane or Hydrogenated Tetrapropylene (TPH).

Aqueous Feed: Simulated High-Level Liquid Waste (HLLW) spiked with

Am tracer in 4M

.

Step-by-Step Workflow
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Start: Solvent Preparation

1. Pre-equilibration
Contact Organic with 4M HNO3

(Saturate with acid)

2. Extraction Contact
Mix Organic + Spiked Aqueous (1:1)

Vortex 5 mins @ 25°C

3. Phase Separation
Centrifuge 3000 rpm, 5 mins

4. Sampling
Aliquot from Org and Aq phases

5. Radiometric Analysis
Gamma Counter / LSC

6. Calculate D Values
D = (CPM_org / CPM_aq)

Click to download full resolution via product page

Figure 2: Validated workflow for batch solvent extraction efficiency testing.
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Protocol Causality (Why we do this)
Pre-equilibration (Step 1): Malonamides extract nitric acid. If you skip this, the acidity of your

feed will drop during extraction, artificially lowering the

value.

Centrifugation (Step 3): Malonamides can form micro-emulsions. High-speed separation is

critical to prevent aqueous entrainment in the organic phase, which would skew results.

Part 4: Challenges & Mitigation Strategies
Third Phase Formation
At high metal loading or high acid concentration, the organic phase may split into a light

diluent-rich phase and a heavy complex-rich phase (Third Phase).

Mitigation: Do not use pure n-dodecane if metal loading is high. Use TPH or add a phase

modifier (e.g., 1-octanol), though modifiers should be minimized to maintain CHON status.

Radiolysis
While Malonamides are generally radiation stable, high doses (>1 MGy) cause amide

hydrolysis.

Validation: Monitor the formation of degradation products (carboxylic acids and amines)

which can interfere with stripping.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fchemrxiv.org%2Fengage%2Fchemrxiv%2Farticle-details%2F63cebd03716079543167b567
https://pubmed.ncbi.nlm.nih.gov/23135734/
https://pubmed.ncbi.nlm.nih.gov/23135734/
https://www.tandfonline.com/doi/abs/10.1080/07366299.2023.2166351
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2013%2Fdt%2Fc2dt32186f
https://www.benchchem.com/product/b1589663?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/23135734/
https://pubmed.ncbi.nlm.nih.gov/23135734/
https://pubmed.ncbi.nlm.nih.gov/23135734/
https://www.tandfonline.com/doi/abs/10.1080/07366299.2023.2166351
https://www.benchchem.com/product/b1589663/docs#comparative-validation-of-malonamide-extractants-tmma-dmdohema-for-actinide-partitioning
https://www.benchchem.com/product/b1589663/docs#comparative-validation-of-malonamide-extractants-tmma-dmdohema-for-actinide-partitioning
https://www.benchchem.com/product/b1589663/docs#comparative-validation-of-malonamide-extractants-tmma-dmdohema-for-actinide-partitioning
https://www.benchchem.com/product/b1589663/docs#comparative-validation-of-malonamide-extractants-tmma-dmdohema-for-actinide-partitioning
https://www.benchchem.com/product/b1589663?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

